Cas no 313965-54-7 (5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate)

5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate is a quinoline derivative with potential applications in pharmaceutical and chemical research. Its structure features a fused bicyclic core with an acetoxy group at the 8-position, enhancing reactivity for further functionalization. The compound’s dimethyl substitution at the 5- and 7-positions contributes to steric and electronic modulation, which may influence its biological or material properties. This intermediate is valued for its synthetic versatility, serving as a precursor for the development of more complex heterocyclic systems. Its stability under standard conditions and well-defined purity make it suitable for experimental and industrial-scale applications requiring precise molecular control.
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate structure
313965-54-7 structure
Product Name:5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
CAS No:313965-54-7
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD01246351
CID:4712563
Update Time:2025-09-22

5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
    • Oprea1_019257
    • (5,7-dimethyl-2-oxo-1H-quinolin-8-yl) Acetate
    • 2(1H)-quinolinone, 8-(acetyloxy)-5,7-dimethyl-
    • MDL: MFCD01246351
    • Inchi: 1S/C13H13NO3/c1-7-6-8(2)13(17-9(3)15)12-10(7)4-5-11(16)14-12/h4-6H,1-3H3,(H,14,16)
    • InChI Key: COPQHXSLEALHFB-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=C(C)C=C(C)C2C=CC(NC=21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Topological Polar Surface Area: 55.4

5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB416764-500 mg
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7
500MG
€195.40 2022-06-10
abcr
AB416764-1 g
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7
1g
€239.00 2023-04-24
TRC
D265750-250mg
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7
250mg
$ 185.00 2022-06-05
TRC
D265750-500mg
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7
500mg
$ 300.00 2022-06-05
TRC
D265750-1000mg
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7
1g
$ 480.00 2022-06-05
abcr
AB416764-500mg
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate; .
313965-54-7
500mg
€205.00 2025-03-19
abcr
AB416764-1g
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate; .
313965-54-7
1g
€237.00 2025-03-19
A2B Chem LLC
AI47296-500mg
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7 >95%
500mg
$412.00 2024-04-20
A2B Chem LLC
AI47296-1g
5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7 >95%
1g
$439.00 2024-04-20
Ambeed
A773583-1g
5,7-DImethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate
313965-54-7 95%
1g
$178.0 2024-04-20

Additional information on 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate

Introduction to 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate (CAS No. 313965-54-7) and Its Emerging Applications in Chemical Biology

5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate, identified by the chemical abstracts service number 313965-54-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the quinoline derivatives family, a class of molecules well-documented for their broad spectrum of biological activities. The presence of a methyl-substituted acetic acid moiety at the 8-position and oxo group at the 2-position enhances its structural complexity, making it a promising candidate for further pharmacological exploration.

The 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate scaffold exhibits remarkable potential in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. Recent advancements in computational chemistry and molecular docking studies have highlighted its binding affinity to several key targets, including kinases and transcription factors. These interactions are of paramount importance in the development of novel therapeutic agents targeting chronic diseases such as cancer and inflammatory disorders.

In the realm of oncology research, quinoline derivatives have been extensively studied for their ability to interfere with cancer cell proliferation and survival mechanisms. The 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate molecule has shown promise in preclinical studies by inhibiting specific kinases that are overexpressed in tumor cells. Its mechanism of action appears to involve disruption of signaling pathways such as the MAPK and PI3K/AKT cascades, which are crucial for maintaining uncontrolled cell growth. The acetic acid side chain at the 8-position is particularly noteworthy, as it facilitates hydrogen bonding interactions with key residues in the active sites of these kinases.

Beyond its applications in oncology, 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Studies indicate that this compound can modulate inflammatory cytokine production by inhibiting nuclear factor kappa B (NFκB) activation. The quinoline core's ability to interact with DNA-binding domains of transcription factors like NFκB underscores its potential as an anti-inflammatory agent.

The synthesis of 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Recent innovations in catalytic methods have enabled more efficient synthesis pathways, reducing the environmental impact while maintaining high chemical integrity. For instance, transition metal-catalyzed C-H functionalization has been employed to streamline the introduction of the acetic acid side chain without compromising regioselectivity.

In terms of pharmacokinetic properties, 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate demonstrates favorable solubility characteristics in both aqueous and organic solvents, which is critical for formulation development. Additionally, preliminary toxicity studies suggest that it exhibits low systemic toxicity at therapeutic doses. These attributes make it an attractive candidate for further clinical development if additional preclinical data supports its safety profile.

The growing interest in natural product-inspired drug design has also led to investigations into derivatives of 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-yl acetate derived from bioactive quinoline alkaloids found in plants. By leveraging natural scaffolds and incorporating synthetic modifications such as methylation and esterification at strategic positions—including the 5-, 7-, and 8-hydrogen atoms—the compound's bioactivity can be fine-tuned to target specific disease pathways more effectively.

Future directions in research on 5,7-Dimethyl-2-oxo-1,2-dihydroquinolin-8-y acetate may include exploring its potential as a prodrug or co-administered with other therapeutic agents to enhance synergistic effects. Additionally, investigating its role in modulating epigenetic mechanisms could open new avenues for treating diseases driven by aberrant gene expression patterns.

Overall,5 ,7 -Dimethyl - 2 - oxo - 1 , 2 - dihydroquinolin - 8 - yl ace ta te (CAS No .313965 -54 -7 ) represents a compelling example of how structural diversity within heterocyclic compounds can lead to novel biological activities . Its multifaceted pharmacological potential makes it a valuable asset for medicinal chemists seeking innovative solutions for challenging therapeutic areas . As research continues to uncover new applications , this compound is poised to play an increasingly significant role in drug discovery efforts worldwide .

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent